![molecular formula C15H21N B2913463 Benzyl[2-(cyclohex-2-en-1-yl)ethyl]amine CAS No. 1428989-09-6](/img/structure/B2913463.png)
Benzyl[2-(cyclohex-2-en-1-yl)ethyl]amine
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Overview
Description
Benzyl[2-(cyclohex-2-en-1-yl)ethyl]amine is a chemical compound with the molecular formula C15H21N . It has a molecular weight of 215.33 .
Molecular Structure Analysis
The InChI code for this compound is1S/C15H21N/c1-3-7-14 (8-4-1)11-12-16-13-15-9-5-2-6-10-15/h2-3,5-7,9-10,14,16H,1,4,8,11-13H2
. This indicates the specific arrangement of atoms in the molecule. More detailed structural analysis would require additional resources such as crystallography or NMR data . Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 215.33 . More detailed physical and chemical properties would require additional resources.Scientific Research Applications
Rate Acceleration in Polar Solvents
A study by Aggarwal et al. (2002) found that the Baylis-Hillman reaction, which could potentially involve compounds similar to Benzyl[2-(cyclohex-2-en-1-yl)ethyl]amine, experiences substantial acceleration in polar solvents like water and formamide. This suggests the compound's utility in facilitating chemical reactions under specific solvent conditions, emphasizing the role of hydrogen bonding over hydrophobic effects in reaction rate acceleration (Aggarwal et al., 2002).
Mechanism of Amide Formation
Nakajima and Ikada (1995) explored the mechanism of amide formation in aqueous media, which could be relevant for understanding the reactivity of this compound in bioconjugation reactions. Their findings contribute to our understanding of how such compounds react under bioconjugation conditions, highlighting the stability and activity of carbodiimide in different pH conditions (Nakajima & Ikada, 1995).
Synthesis of Thiazolidinone Derivatives
Hajighasemi et al. (2022) demonstrated the synthesis of benzylidene-2-(benzo[d]thiazol-2-ylimino) thiazolidin-4-one derivatives using a one-pot approach with Fe3O4–cysteine as a catalyst. This research indicates the potential of this compound in the synthesis of complex organic molecules, offering insights into its role in catalyzing reactions and contributing to chemical waste reduction (Hajighasemi et al., 2022).
Safety and Hazards
Benzyl[2-(cyclohex-2-en-1-yl)ethyl]amine is classified as a hazardous substance. It has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling .
properties
IUPAC Name |
N-benzyl-2-cyclohex-2-en-1-ylethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N/c1-3-7-14(8-4-1)11-12-16-13-15-9-5-2-6-10-15/h2-3,5-7,9-10,14,16H,1,4,8,11-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTZUMVTWACRPMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=CC(C1)CCNCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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